Cas no 1335471-56-1 ((2R)-1-(3-methoxypyridin-2-yl)propan-2-amine)

• Product Name: (2R)-1-(3-methoxypyridin-2-yl)propan-2-amine
• CAS No: 1335471-56-1
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6388293
• PubChem ID: 92670269
• Update Time: 2025-10-28

(2R)-1-(3-methoxypyridin-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(3-methoxypyridin-2-yl)propan-2-amine
• 1335471-56-1
• EN300-1769025

• Inchi： 1S/C9H14N2O/c1-7(10)6-8-9(12-2)4-3-5-11-8/h3-5,7H,6,10H2,1-2H3/t7-/m1/s1
• InChI Key： NIOWIDIOFSWNOJ-SSDOTTSWSA-N
• SMILES： O(C)C1=CC=CN=C1C[C@@H](C)N

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 48.1Ų

Additional information on (2R)-1-(3-methoxypyridin-2-yl)propan-2-amine

Introduction to (2R)-1-(3-methoxypyridin-2-yl)propan-2-amine and Its Applications in Modern Chemical Biology

(2R-1-(3-methoxypyridin-2-yl)propan-2-amine) is a significant compound in the realm of chemical biology, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1335471-56-1, has garnered considerable attention due to its potential applications in pharmaceutical research and drug development. The intricate molecular architecture of this compound, featuring a pyridine ring and an amine functional group, positions it as a versatile scaffold for designing novel bioactive molecules.

The pyridine moiety in (2R)-1-(3-methoxypyridin-2-yl)propan-2-amine plays a crucial role in its biological activity. Pyridine derivatives are widely recognized for their ability to interact with various biological targets, including enzymes and receptors. This property makes the compound an attractive candidate for the development of drugs targeting neurological disorders, inflammatory diseases, and other metabolic conditions. Recent studies have highlighted the importance of pyridine-based compounds in modulating neurotransmitter systems, which has opened new avenues for therapeutic intervention.

The chiral center at the (2R) position in the compound's structure contributes to its enantioselective properties, which are critical for ensuring the efficacy and safety of pharmaceutical agents. The stereochemistry of (2R)-1-(3-methoxypyridin-2-yl)propan-2-amine influences its interaction with biological targets, thereby affecting its pharmacological profile. This underscores the significance of stereochemical control in drug design, where even minor changes in configuration can lead to substantial differences in biological activity.

In the context of drug discovery, (2R)-1-(3-methoxypyridin-2-yl)propan-2-amine serves as a valuable building block for synthesizing more complex molecules. Its structural features allow for modifications that can enhance binding affinity, reduce toxicity, and improve pharmacokinetic properties. Researchers have leveraged this compound to develop novel inhibitors targeting various enzymes involved in disease pathways. For instance, studies have demonstrated its potential in inhibiting enzymes associated with cancer metabolism, providing a promising lead for developing anticancer therapies.

The methoxy group at the 3-position of the pyridine ring adds another layer of functionality to (2R)-1-(3-methoxypyridin-2-yl)propan-2-amine. This substituent can influence solubility, metabolic stability, and interactions with biological targets. The presence of a methoxy group is particularly relevant in medicinal chemistry, as it can enhance the bioavailability of drug candidates while minimizing off-target effects. This has led to increased interest in exploring methoxy-pyridine derivatives as potential therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have further enhanced the understanding of (2R)-1-(3-methoxypyridin-2-yl)propan-2-amine's interactions with biological targets. These tools have enabled researchers to predict binding affinities and optimize molecular structures with greater precision. Such computational approaches are integral to modern drug discovery pipelines, allowing for rapid screening of large libraries of compounds and identification of promising candidates for further investigation.

The synthesis of (2R)-1-(3-methoxypyridin-2-yl)propan-2-amine presents unique challenges due to its complex stereochemistry and functional groups. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as asymmetric catalysis and chiral resolution have been instrumental in achieving high enantiomeric purity, which is essential for pharmaceutical applications. These advancements underscore the growing capability of synthetic chemists to tackle complex molecular architectures.

The potential applications of (2R)-1-(3-methoxypyridin-2-yl)propan-2-amine extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and material science, where its unique properties could contribute to innovative solutions. For example, pyridine-based compounds have shown promise in developing new pesticides and crop protection agents due to their ability to interact with biological targets in pests while minimizing environmental impact.

In conclusion, (2R)-1-(3-methoxypyridin-2-y)propan-2-amine) is a multifaceted compound with significant potential in chemical biology and drug development. Its structural features, including the pyridine ring and amine functional group, make it a versatile scaffold for designing bioactive molecules. The chiral center at the (2R) position enhances its pharmacological profile by influencing interactions with biological targets. Recent advancements in synthetic chemistry and computational modeling have further expanded its applications across various fields. As research continues to uncover new possibilities, (1335471-56-1) is poised to play a crucial role in shaping the future of chemical biology and pharmaceutical innovation.